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Compound of Interest

Compound Name: Clozapine-d3

Cat. No.: B13832109

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
Clozapine-d3. While a specific Safety Data Sheet (SDS) for Clozapine-d3 is not readily
available, the following information is based on the well-established safety profile of Clozapine
and incorporates special considerations for the handling of deuterated compounds. The
primary hazards are associated with the parent compound, Clozapine.

Hazard Identification and Classification

Clozapine-d3 is classified as a hazardous substance. The primary health hazards are
associated with the pharmacological and toxicological properties of the clozapine molecule.

GHS Classification:

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[1]

- H341: Suspected of causing
Germ Cell Mutagenicity Category 2 )
genetic defects.[1]

) o H361: Suspected of damaging
Reproductive Toxicity Category 2 - )
fertility or the unborn child.[1]
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Hazard Pictograms:
o GHSO06 (Skull and Crossbones): Indicates acute toxicity.

o GHSO08 (Health Hazard): Indicates systemic health hazards such as carcinogenicity,
mutagenicity, or reproductive toxicity.

Signal Word: Danger([1]

Toxicological Data

The toxicological properties of Clozapine-d3 are expected to be comparable to those of
Clozapine. The primary difference lies in the potential for altered metabolism and
pharmacokinetics due to the deuterium labeling, which is a key area of investigation in drug
development.[2][3]

Data Point Value Species Route
LD50 199 mg/kg Mouse Oral
260 mg/kg Rat Oral

Note: Data is for the parent compound, Clozapine.

Handling and Storage Precautions

Proper handling and storage are crucial to ensure the safety of personnel and maintain the
integrity of the compound. Special precautions for deuterated compounds focus on preventing
isotopic exchange and contamination.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.
» Provide appropriate exhaust ventilation at places where dust may be formed.

o Ensure an eyewash station and safety shower are readily accessible.
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Personal Protective Equipment (PPE)

Protection Type Recommendation

) Wear safety glasses with side-shields or
Eye/Face Protection )
chemical goggles.

Skin Protection

) Wear impervious gloves (e.g., nitrile rubber).
Hand Protection
Inspect gloves before use.

) Wear a lab coat or other protective clothing to
Body Protection ]
prevent skin contact.

) ) For operations generating dust, use a NIOSH-
Respiratory Protection _ , , ,
approved respirator with a particulate filter.

General Hygiene Measures
e Wash hands thoroughly after handling.[4]

» Do not eat, drink, or smoke in the laboratory.[4]

 Remove contaminated clothing and wash before reuse.

Special Precautions for Deuterated Compounds

e Prevent Hydrogen-Deuterium (H-D) Exchange: To maintain isotopic purity, minimize
exposure to protic sources like water and alcohols.[5]

o Inert Atmosphere: When possible, handle Clozapine-d3 under a dry, inert atmosphere (e.g.,
nitrogen or argon) to minimize exposure to atmospheric moisture.[5]

o Use of Aprotic Solvents: Utilize aprotic deuterated solvents for sample preparation to avoid
H-D exchange.[5]

e Hygroscopicity Management: If the compound is hygroscopic, store it in a desiccator over a
suitable drying agent or in a glove box with a controlled low-humidity atmosphere.[5]
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Storage Conditions

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]
o Store locked up.[4]

e Protect from light.

Experimental Protocols: Safe Handling Workflow

The following diagram outlines a general workflow for the safe handling of Clozapine-d3 in a
research setting.
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Preparation

Review Safety Data Sheet
(Clozapine & Deuterated Compounds)

:

Don Personal Protective Equipment (PPE)
(Gloves, Lab Coat, Eye Protection)

:

Prepare Work Area
(Fume Hood, Inert Atmosphere if necessary)

Compound Handling

Weigh Clozapine-d3
(Use appropriate balance and enclosure)

:

Dissolve in Aprotic Deuterated Solvent

:

Perform Experiment

Cleanup and Disposal

Decontaminate Work Surfaces

:

Dispose of Waste
(Follow institutional and local regulations)

l

Doff and Dispose of PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page

Safe Handling Workflow for Clozapine-d3
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First-Aid Measures

Exposure Route

First-Aid Procedure

IF SWALLOWED: Immediately call a POISON

Ingestion CENTER or doctor/physician. Rinse mouth. Do
NOT induce vomiting.[4]
Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Seek immediate medical

attention.[4]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes. Remove contaminated

clothing. Seek immediate medical attention.[4]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

o Specific Hazards: Emits toxic fumes under fire conditions.

o Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Avoid dust formation.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

o Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal. Avoid

creating dust.
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Disposal Considerations

Dispose of contents/container to an approved waste disposal plant in accordance with local,
regional, and national regulations.[4]

This technical guide is intended to provide essential safety information for handling Clozapine-
d3. Researchers, scientists, and drug development professionals should always consult the
most current and comprehensive safety data available and adhere to all applicable institutional
and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Precautionary Measures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13832109#clozapine-d3-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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